BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Purification of 1,2-
Butadiene from C4 Cracker Streams

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working on the
purification of 1,2-butadiene from C4 cracker streams.

Frequently Asked Questions (FAQS)

Q1: What is the primary challenge in separating 1,2-butadiene from C4 cracker streams?

The main challenge lies in the close boiling points of the various C4 isomers present in the
stream, such as 1,3-butadiene, 1-butene, and isobutene.[1][2] The similarity in volatilities
makes conventional distillation an inefficient and energy-intensive method for achieving high-
purity separation.[1][3][4]

Q2: What is the most common industrial method for purifying butadiene from C4 streams?

Extractive distillation is the most widely used industrial method.[1][3][4][5] This process involves
introducing a selective solvent with a high boiling point that alters the relative volatilities of the
C4 components, facilitating their separation.[6]

Q3: What are the common solvents used in the extractive distillation of butadiene?

Commonly used solvents include N-methyl-2-pyrrolidone (NMP), dimethylformamide (DMF),
and acetonitrile (ACN).[1][3] NMP is often favored in industrial applications due to its high
selectivity and operational stability.[3]
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Q4: Is 1,2-butadiene typically a desired product or an impurity in C4 stream processing?

In the context of large-scale petrochemical production, 1,2-butadiene is primarily considered
an impurity that needs to be removed from the main product, 1,3-butadiene.[7][8][9] The final
purification stages often involve a distillation column to separate the desired 1,3-butadiene
(overhead product) from the heavier 1,2-butadiene (bottoms product).[7][8] However, high-
purity 1,2-butadiene is also produced as a specialty chemical for use as a process additive in
the manufacturing of certain synthetic rubbers and as an intermediate in fine chemical
synthesis.[10][11]

Q5: What is a "popcorn polymer" and how does it affect the purification process?

"Popcorn polymer" is a solid, cross-linked polymer of butadiene that can form in stagnant areas
of the processing equipment.[12][13] Its formation is a significant cause of fouling in distillation
columns and associated equipment, leading to increased pressure drop, reduced efficiency,
and in severe cases, equipment damage and unplanned shutdowns.[12][14]

Troubleshooting Guide

Problem 1: Off-Spec Final Product Purity (e.g., high levels of 1,2-butadiene in 1,3-butadiene
product)
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Possible Cause

Troubleshooting Steps

Incorrect Solvent-to-Feed Ratio

- Verify that the solvent circulation rate is
appropriate for the current feed rate and
composition. An insufficient solvent ratio can
lead to poor separation efficiency.[3][15] - For
turndown operations (lower than design feed
rates), the solvent-to-feed ratio may need to be

increased to maintain purity.[15]

Improper Reflux Ratio

- Check and adjust the reflux ratio in the
extractive distillation and final purification
columns. An incorrect reflux ratio can lead to

incomplete separation of close-boiling isomers.

[3]

Fluctuations in Feed Composition

- Analyze the feed stream to identify any
significant changes in the concentration of key
components. Adjust operating parameters, such
as solvent flow and reboiler duty, to compensate

for feed variations.

Column Internals Malfunction

(Flooding/Weeping)

- Monitor the pressure drop across the
distillation columns. A sudden increase may
indicate flooding, while a significant decrease
could suggest weeping.[16] - Flooding can be
caused by excessive vapor flow or liquid rates,
while weeping can result from low vapor flow.
Adjust reboiler duty and feed/reflux rates
accordingly.[16]

Solvent Degradation

- Analyze the solvent for degradation products,
which can reduce its selectivity and efficiency.
Increase the solvent purification rate if

necessary.

Problem 2: Low Recovery of Desired Butadiene Product
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Possible Cause

Troubleshooting Steps

Sub-optimal Operating Temperatures

- Verify the temperature profile across the
distillation columns. Incorrect temperatures can
shift the vapor-liquid equilibrium and lead to

product loss in the raffinate or bottoms streams.

Incorrect Operating Pressure

- Check the operating pressure of the columns.
Deviations from the optimal pressure can affect

the relative volatilities of the components.

Fouling of Column Internals or Heat Exchangers

- Monitor for a gradual increase in pressure drop
and a decrease in heat transfer efficiency.
Fouling can lead to poor separation and product
loss.[14] - If fouling is suspected, a shutdown for
cleaning may be necessary. Implementing an
antifoulant program can help mitigate future

issues.

Inaccurate Level Control

- Ensure that the liquid levels in the column
sumps and reflux drums are properly

maintained. Incorrect levels can disrupt the
column's hydraulic balance and separation

efficiency.

Problem 3: Equipment Fouling and High-Pressure Drop
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Possible Cause Troubleshooting Steps

- Minimize stagnant zones in piping and
equipment where butadiene can polymerize.[12]
) - Ensure that polymerization inhibitors are being
Polymer ("Popcorn™) Formation o ]
injected at the correct dosage and locations. -
Avoid the introduction of oxygen, which can

initiate polymerization.[12]

- Maintain the solvent purification unit at optimal
Solvent Degradation Products performance to remove degradation byproducts
that can contribute to fouling.[17][18][19]

- Monitor for signs of corrosion, as corrosion

products can contribute to fouling. Ensure that
Corrosion materials of construction are appropriate for the

process conditions and that corrosion inhibitors

are used if necessary.

- Analyze the feed for contaminants that could
Contaminants in the Feed Stream contribute to fouling and consider upstream

treatment if necessary.

Data Presentation

Table 1: Typical Operating Parameters and Product Specifications for Butadiene Extractive
Distillation
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Parameter Typical Value/Range Reference
Feed Composition
1,3-Butadiene 40 - 55 wit% [2]
1-Butene, 2-Butenes, ] )

Varies with cracker feedstock
Isobutene
1,2-Butadiene <1%
Acetylenes (Vinyl, Ethyl,

Trace amounts
Methyl)
Extractive Distillation (NMP
Solvent)

] 6 - 7 (normal operation) 10 - 11

Solvent-to-Feed Ratio (wt/wt) ] [15]

(turndown operation)
Reflux Ratio ~4.2 [3]
Column Top Pressure ~490 kPa [20]
Column Bottom Pressure ~510 kPa [20]
Solvent Inlet Temperature ~42 °C [20]
Product Specifications
1,3-Butadiene Purity >99.7% [21]
1,3-Butadiene Recovery > 98% [31[21]

Experimental Protocols

Protocol 1: Extractive Distillation for the Removal of 1,2-Butadiene from a Crude C4 Stream

Objective: To separate 1,3-butadiene from a mixed C4 stream containing 1,2-butadiene and

other isomers using extractive distillation with NMP as the solvent.

Methodology:
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o Feed Preparation: A crude C4 stream is vaporized before being fed into the first extractive
distillation column.[22]

o First Extractive Distillation:

o The vaporized C4 feed is introduced into the middle section of the first extractive
distillation column.

o Lean NMP solvent is fed to the top of the column.

o The less soluble components, primarily butanes and butenes, are removed as the
overhead product (raffinate).[8]

o The solvent, now rich in butadiene and more soluble acetylenes, is collected from the
bottom of the column.

e Solvent Stripping:
o The rich solvent from the first column is sent to a stripping column.

o The dissolved hydrocarbons are stripped from the solvent. The stripped, lean solvent is
then cooled and recycled back to the first column.[9]

o The overhead stream from the stripper, which is crude butadiene, is sent for further
purification.

» Second Extractive Distillation (Optional, for high acetylene content):

o The crude butadiene stream is fed to a second extractive distillation column where fresh
solvent is used to remove the more soluble acetylenic components.[22]

 Final Distillation (Butadiene Fractionator):
o The crude butadiene is fed into a final distillation column.

o High-purity 1,3-butadiene is collected as the overhead product.
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o 1,2-butadiene, along with other heavier components, is removed as the bottom product.

[7](8]
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Caption: Workflow for the purification of 1,3-butadiene from C4 streams.
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Off-Spec Product Purity
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Caption: Troubleshooting logic for off-spec product purity issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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